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Compound of Interest

Compound Name: Calcium peroxide

Cat. No.: B3429881 Get Quote

The safe handling and disposal of calcium peroxide are critical for ensuring a secure

laboratory environment. As a strong oxidizer, calcium peroxide can pose significant risks if not

managed correctly. This guide provides detailed, step-by-step procedures for its proper

disposal, tailored for researchers, scientists, and drug development professionals. Adherence

to these protocols is essential for minimizing safety hazards and maintaining regulatory

compliance.

Essential Safety and Hazard Information
Calcium peroxide is classified as a hazardous material. Understanding its properties is the

first step in safe handling and disposal. Key quantitative and classification data are

summarized below.
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Parameter Value Reference

UN Number 1457 [1][2][3]

Transport Hazard Class 5.1 (Oxidizer) [1][2][3]

Packing Group II [1][2][3]

US EPA Waste Number D001 (Ignitable) [4][5]

Decomposition Temperature ~ 275°C (527°F) [4][6]

Hazard Statements

H271/H272: May cause fire or

explosion; strong oxidizer.

H318: Causes serious eye

damage. H335: May cause

respiratory irritation.

[1][2][4]

Incompatibilities

Combustible materials, organic

materials, heavy metals,

reducing agents,

water/moisture, acids.

[1][4][7]

Standard Operating Procedure for Disposal
The primary and most critical procedure for disposing of calcium peroxide is to treat it as a

hazardous waste. It must be managed through a licensed waste disposal facility in accordance

with all federal, state, and local regulations.[1][4][6]

Step 1: Personal Protective Equipment (PPE) and
Preparation
Before handling calcium peroxide for disposal, ensure all appropriate personal protective

equipment is worn.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[4]

Hand Protection: Use compatible protective gloves, such as nitrile rubber.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.terrasystems.net/wp-content/uploads/2020/03/Calcium-Peroxide-SDS-2020-01F.pdf
https://www.cdhfinechemical.com/images/product/msds/221_781234830_calciumperoxidecasno78403-22-2msds.pdf
https://www.carlroth.com/medias/SDB-1P57-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjI2NjV8YXBwbGljYXRpb24vcGRmfGFEZGxMMmhpTUM4NU1UYzBOREU1TnpNME5UVTRMMU5FUWw4eFVEVTNYMEZWWDBWT0xuQmtaZ3w0ZWQ2NGJjYzU2ODU0Yzk1OTFmYzkxNWQxODdlNTg2NTczMDRmZTdhYjNmODQ5ZmMzMDM5MDZiMWVkMjRhMzc3
https://www.terrasystems.net/wp-content/uploads/2020/03/Calcium-Peroxide-SDS-2020-01F.pdf
https://www.cdhfinechemical.com/images/product/msds/221_781234830_calciumperoxidecasno78403-22-2msds.pdf
https://www.carlroth.com/medias/SDB-1P57-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjI2NjV8YXBwbGljYXRpb24vcGRmfGFEZGxMMmhpTUM4NU1UYzBOREU1TnpNME5UVTRMMU5FUWw4eFVEVTNYMEZWWDBWT0xuQmtaZ3w0ZWQ2NGJjYzU2ODU0Yzk1OTFmYzkxNWQxODdlNTg2NTczMDRmZTdhYjNmODQ5ZmMzMDM5MDZiMWVkMjRhMzc3
https://www.terrasystems.net/wp-content/uploads/2020/03/Calcium-Peroxide-SDS-2020-01F.pdf
https://www.cdhfinechemical.com/images/product/msds/221_781234830_calciumperoxidecasno78403-22-2msds.pdf
https://www.carlroth.com/medias/SDB-1P57-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjI2NjV8YXBwbGljYXRpb24vcGRmfGFEZGxMMmhpTUM4NU1UYzBOREU1TnpNME5UVTRMMU5FUWw4eFVEVTNYMEZWWDBWT0xuQmtaZ3w0ZWQ2NGJjYzU2ODU0Yzk1OTFmYzkxNWQxODdlNTg2NTczMDRmZTdhYjNmODQ5ZmMzMDM5MDZiMWVkMjRhMzc3
https://active-oxygens.evonik.com/en/products-and-services/calcium-peroxide/food-grade-calcium-peroxide/attachment/158299
https://www.waterboards.ca.gov/rwqcb4/board_decisions/tentative_orders/general/WDRs/WDR_Update/CalciumPeroxideandCalciumHydroxide(PermeOxPlus)forLARWQCB.pdf
https://active-oxygens.evonik.com/en/products-and-services/calcium-peroxide/food-grade-calcium-peroxide/attachment/158299
https://cleartech.ca/ckfinder/userfiles/siteAssets/clearTech/files/Calcium%20Peroxide%20CTI%20SDS.pdf
https://www.terrasystems.net/wp-content/uploads/2020/03/Calcium-Peroxide-SDS-2020-01F.pdf
https://www.cdhfinechemical.com/images/product/msds/221_781234830_calciumperoxidecasno78403-22-2msds.pdf
https://active-oxygens.evonik.com/en/products-and-services/calcium-peroxide/food-grade-calcium-peroxide/attachment/158299
https://www.terrasystems.net/wp-content/uploads/2020/03/Calcium-Peroxide-SDS-2020-01F.pdf
https://active-oxygens.evonik.com/en/products-and-services/calcium-peroxide/food-grade-calcium-peroxide/attachment/158299
https://www.siam-aquatech.com/attachments/view/?attach_id=241214
https://www.benchchem.com/product/b3429881?utm_src=pdf-body
https://www.terrasystems.net/wp-content/uploads/2020/03/Calcium-Peroxide-SDS-2020-01F.pdf
https://active-oxygens.evonik.com/en/products-and-services/calcium-peroxide/food-grade-calcium-peroxide/attachment/158299
https://cleartech.ca/ckfinder/userfiles/siteAssets/clearTech/files/Calcium%20Peroxide%20CTI%20SDS.pdf
https://www.benchchem.com/product/b3429881?utm_src=pdf-body
https://active-oxygens.evonik.com/en/products-and-services/calcium-peroxide/food-grade-calcium-peroxide/attachment/158299
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Clothing: A lab coat, and in some cases, a fire-resistant or flame-retardant suit, is

necessary.[1]

Respiratory Protection: If there is a risk of dust generation, use a NIOSH-approved respirator

with a particle filter.[1][8]

Step 2: Waste Collection and Containment
Proper containment is crucial to prevent accidental reactions.

Use Designated Containers: Place waste calcium peroxide in its original container or a

clean, dry, properly labeled container made of compatible material (e.g., plastic, stainless

steel).[1][9]

Avoid Contamination: Never return unused material to its original container.[1] Use only

clean and dry utensils for transfer.[1]

Do Not Mix Wastes: Do not mix calcium peroxide waste with other waste streams,

especially combustible materials like paper, oil, or organic solvents.[1][8]

Labeling: Clearly label the waste container as "Hazardous Waste: Calcium Peroxide
(Oxidizer)" and include any other information required by your institution.

Step 3: Temporary Storage Pending Disposal
Store the contained waste safely until it can be collected by a professional disposal service.

Location: Store in a cool, dry, and well-ventilated area.[1][10]

Segregation: Keep the waste container stored separately and away from incompatible

materials, particularly combustibles, acids, and metals.[1][4]

Ignition Sources: Ensure the storage area is free from heat and sources of ignition like

sparks or open flames.[1]

Step 4: Arrange for Professional Disposal
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Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department.

They will provide specific instructions and arrange for pickup by a licensed hazardous waste

contractor.

Manifesting: Ensure all required waste manifests and documentation are completed as per

institutional and regulatory requirements.

Final Disposal: The waste will be transported to an approved waste disposal facility for

appropriate treatment and disposal.[1]

Emergency Protocol: Spill Cleanup
In the event of a calcium peroxide spill, immediate and correct action is required to prevent

injury and fire.

Evacuate: Evacuate all non-essential personnel from the immediate spill area.[11]

Ventilate: Ensure the area is well-ventilated.[11]

Assemble PPE: Before cleanup, don the appropriate PPE as described in Step 1.

Contain the Spill: Prevent the spilled material from entering drains or waterways.[2]

Cleanup Procedure for Small, Dry Spills:

Use a clean, dry shovel or other non-sparking tools to carefully place the spilled material

into a clean, dry, and labeled container for disposal.[9]

Cover the container loosely.[9]

Post-Cleanup:

Thoroughly wash the spill area.[11] Note: While some sources suggest flushing trace

residues with water, runoff to a sewer may create a fire or explosion hazard.[1][5] Always

consult your EH&S department for specific guidance on decontaminating the spill site.

Dispose of all cleanup materials and contaminated PPE as hazardous waste.
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Reporting: Report the spill to your laboratory supervisor and EH&S department, regardless

of the size.[12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of calcium peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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